Cas no 38458-58-1 (Eucannabinolide)

• Product Name: Eucannabinolide
• CAS No: 38458-58-1
• Molecular Formula: C₂₂H₂₈O₈
• Molecular Weight: 420.45300
• CID: 923518
• PubChem ID: 5281471

Eucannabinolide Properties

Names and Identifiers

• Eucannabinolide
• &nbsp
• 2-Butenoic acid, 4-hydroxy-2-(hydroxymethyl)-, 9-(acetyloxy)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester, [3aR-[3aR*,4R*(Z),6E,9S*,10Z,11aR*]]-
• (E)-4-Hydroxy-2-hydroxymethyl-2-butenoic acid (3aR,4R,6E,9S,10Z,11aR)-9-acetoxy-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
• Eucannabinolid
• germacranolide eucannabinolide
• Hiyodorilactone A
• Hyodorilactone A
• Schkuhrin I
• DTXSID701098813
• 2-Butenoic acid, 4-hydroxy-2-(hydroxymethyl)-, (3aR,4R,6E,9S,10Z,11aR)-9-(acetyloxy)-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester, (2E)-
• C09475
• 38458-58-1
• CHEBI:5740
• NCGC00385050-01
• MEGxp0_000031
• CHEMBL4168503
• AKOS040761712
• (E)-4-Hydroxy-2-hydroxymethyl-2-butenoic acid(3ar,4r,6e,9s,10z,11ar)-9-acetoxy-2,3,3a,4,5,8,9,11a-octahydro-6,10-dimethyl-3-methylene-2-oxocyclodeca[b]furan-4-yl ester
• Q27106876
• [(3aR,4R,6E,9S,10Z,11aR)-9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate

• InChIKey： XYPJAWWDSQFSQA-RTZOPMFNSA-N
• Inchi： InChI=1S/C22H28O8/c1-12-5-6-17(28-15(4)25)13(2)10-19-20(14(3)21(26)29-19)18(9-12)30-22(27)16(11-24)7-8-23/h5,7,10,17-20,23-24H,3,6,8-9,11H2,1-2,4H3/b12-5+,13-10-,16-7+/t17-,18+,19+,20+/m0/s1
• SMILES： CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)CO)C(=C)C(=O)O2)C)OC(=O)C

Computed Properties

• Exact Mass: 420.17800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 420.178
• Heavy Atom Count: 30
• Complexity: 804
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 119A^2

Experimental Properties

• LogP: 1.52510
• PSA: 119.36000
• Refractive Index: 1.555
• Boiling Point: 618.9°C at 760 mmHg
• Vapor Pressure: 0.0±4.1 mmHg at 25°C
• Flash Point: 211.5°C
• Color/Form: Oil
• Density: 1.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives